Cas no 34662-58-3 (4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid)

• Product Name: 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid
• CAS No: 34662-58-3
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD01794098
• CID: 319618
• PubChem ID: 291530
• Update Time: 2025-08-04

4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidine-3-carboxylicacid, 4-oxo-
• 4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid
• 4-OXO-4H-PYRIDO[1,2-A]PYRIMIDINE-3-CARBOXYLIC ACID HYDROBROMIDE
• 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid(SALTDATA: FREE)
• 4-oxopyrido[1,2-a]pyrimidine-3-carboxylic acid
• Acide 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylique
• CCG-309928
• 34662-58-3
• 4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylicacid
• AS-39174
• MFCD01794098
• SCHEMBL9129179
• FT-0728934
• NSC156831
• HMS1695A04
• NSC-156831
• AM803745
• AKOS000145012
• BB 0219114
• EN300-35781
• Oprea1_829779
• Z56769168
• 4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid, AldrichCPR
• DTXSID20303121
• YGHFAYBPBVHKHY-UHFFFAOYSA-N
• F2123-0003
• 4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid, 4-oxo-, monohydrochloride
• STK392279
• BBL005198
• DA-39013
• ALBB-035259
• 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid

• MDL： MFCD01794098
• Inchi： 1S/C9H6N2O3/c12-8-6(9(13)14)5-10-7-3-1-2-4-11(7)8/h1-5H,(H,13,14)
• InChI Key： YGHFAYBPBVHKHY-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN=C2C=CC=CN21

Computed Properties

• Exact Mass: 190.03788
• Monoisotopic Mass: 190.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70A^2

Experimental Properties

• Density: 1.48
• Boiling Point: 375.3°Cat760mmHg
• Flash Point: 180.8°C
• Refractive Index: 1.683
• PSA: 69.97

Additional information on 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid

4-Oxo-4H-Pyrido[1,2-a]Pyrimidine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 34662-58-3, known as 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridopyrimidines, which are heterocyclic aromatic compounds with a fused pyridine and pyrimidine ring system. The structure of this molecule is characterized by a pyrido[1,2-a]pyrimidine core with an oxo group at position 4 and a carboxylic acid group at position 3. These functional groups confer unique chemical and biological properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid involves a series of intricate organic reactions. One common approach is the condensation of appropriate starting materials, such as aldehydes or ketones, with amino acids or their derivatives. The reaction conditions typically include heating under acidic or basic conditions to facilitate the formation of the heterocyclic ring system. Recent advancements in synthetic methodology have enabled chemists to optimize the reaction pathways, leading to higher yields and improved purity of the final product. These improvements are crucial for applications in drug discovery and material science.

In terms of pharmacological properties, 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid has shown promising activity in various biological assays. For instance, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in the inflammatory response. Additionally, this compound has exhibited moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Recent research has also explored its role as a modulator of ion channels, which could have implications in the treatment of neurological disorders.

The structural versatility of this compound makes it an attractive candidate for further modification and optimization. Researchers have employed various strategies, such as substituent engineering and bioisosteric replacements, to enhance its pharmacokinetic properties and therapeutic efficacy. For example, the introduction of electron-withdrawing groups at specific positions on the heterocyclic ring has been shown to improve solubility and bioavailability. These modifications are essential for translating laboratory findings into clinically relevant compounds.

Beyond pharmacology, 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid has found applications in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent studies have investigated its potential as a building block for constructing advanced materials with tailored electronic characteristics. The ability to tune its properties through chemical modification further enhances its utility in this field.

In conclusion, 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features and functional groups provide a foundation for exploring new chemical reactions and biological activities. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.